4-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 4-methyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H12N4O3S/c1-8-5-10(22-7-8)14(20)16-6-11-17-12(18-21-11)9-3-2-4-15-13(9)19/h2-5,7H,6H2,1H3,(H,15,19)(H,16,20)
• InChI Key: VTBUSUPJBMRZKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol

Description

4-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H12N4O3S and its molecular weight is 316.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Derivatives

The complex structure of 4-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide serves as a precursor for synthesizing various heterocyclic derivatives. These compounds play a significant role in the development of new pharmaceuticals and materials due to their unique chemical properties. The research on thiophenylhydrazonoacetates, for instance, highlights the synthesis of heterocyclic compounds including pyrazole, isoxazole, and pyrimidine derivatives, which are crucial in medicinal chemistry for their potential biological activities (Mohareb et al., 2004). Similarly, the oxidative cyclization of thiosemicarbazones to form 1,3,4-oxadiazole derivatives demonstrates the chemical versatility of such compounds in synthesizing complex molecules with potential antimicrobial properties (Gómez-Saiz et al., 2002).

Novel Synthetic Pathways

The research also extends to the development of novel synthetic pathways for creating compounds with enhanced biological activities. For example, the condensation of pyridine-2-carbaldehyde with 4N-methylthiosemicarbazone leading to copper complexes exhibits the potential for developing new therapeutic agents. The transformation of these complexes under oxidative conditions further elaborates on the versatility of such compounds in synthesizing novel derivatives with expected biological functions (Gómez-Saiz et al., 2002).

Antimicrobial and Anticancer Potential

Additionally, the synthesis and characterization of novel thiophene, thiazolyl-thiophene, and thienopyridine derivatives shed light on their potential antimicrobial and anticancer applications. The incorporation of the thiophene-2-carboxamide structure into various derivatives has demonstrated promising inhibitory activity against several cancer cell lines, highlighting the compound's significance in anticancer research (Atta & Abdel‐Latif, 2021). The study of dihydropyrimidine derivatives also reveals their antidiabetic potential, further indicating the broad spectrum of biological activities that these compounds can exhibit (Lalpara et al., 2021).